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The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a semi-structured,
standardized assessment of communication, social interaction, play, and restricted and
repetitive behaviors associated with Autism Spectrum Disorder (ASD).[1] Widely regarded as a
"gold standard" observational assessment for ASD, the ADOS-2 is a critical tool in the accurate
diagnosis and evaluation of individuals suspected of having ASD, from toddlers to adults.[2][3]
This technical guide provides a comprehensive overview of the ADOS-2, including its modular
structure, administration and scoring protocols, psychometric properties, and its role in the
broader diagnostic pathway.

. The ADOS-2 Modules: A Framework for
Standardized Observation

The ADOS-2 is comprised of five distinct modules, each designed for a specific developmental
and expressive language level.[4] The appropriate module is selected by the clinician based on
the individual's age and the extent to which they use spontaneous, flexible phrase speech.[4]
This modular design ensures that the assessment is developmentally appropriate and provides
the optimal context for observing behaviors relevant to an ASD diagnosis.
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Module Target Population

Children between 12 and 30 months of age who
Toddler Module _
do not consistently use phrase speech.[4]

Children 31 months and older who do not

Module 1 )

consistently use phrase speech.[4]

Children of any age who use phrase speech but
Module 2

are not verbally fluent.[4]

Verbally fluent children and young adolescents.
Module 3

[4]
Module 4 Verbally fluent older adolescents and adults.[4]

Il. Experimental Protocols: Administration and
Scoring

The administration of the ADOS-2 is a standardized process that requires extensive training to
ensure reliability.[5] Clinicians create a series of social "presses"—planned social occasions
that are designed to elicit specific behaviors related to communication and social interaction.[1]

A. Administration Protocol

The administration of each ADOS-2 module takes approximately 40 to 60 minutes.[4] The
examiner presents a series of planned activities using a standardized set of materials.[4]
Throughout the assessment, the clinician observes and records the individual's behaviors,
paying close attention to the quality of their social overtures, communication, and any restricted
or repetitive behaviors. For research purposes, establishing and maintaining reliability is crucial
for consistency and comparability across studies.[5] To achieve research reliability, a trainee
must reach 80% agreement in coding with an already reliable examiner across multiple
administrations representing all modules.[5][6]

B. Scoring Algorithm

Immediately following the administration, the clinician codes the observed behaviors based on
a standardized set of observational codes.[4] These codes are then converted into algorithm
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scores for two main domains: Social Affect (SA) and Restricted and Repetitive Behaviors
(RRB).[7] The total scores are then compared to predetermined cutoff scores to yield a
classification of "Autism," "Autism Spectrum,” or "Non-Spectrum" for Modules 1 through 4.[4]
The Toddler Module provides "ranges of concern” rather than a formal classification.[3]

The development of the revised algorithms for the ADOS-2 aimed to improve the sensitivity
and specificity of the instrument.[5] This involved collapsing the original Social and
Communication domains into a single Social Affect domain and adding items related to
restricted and repetitive behaviors.[5]

lll. Quantitative Data: Sensitivity and Specificity

The diagnostic accuracy of the ADOS-2 is a critical consideration for its use in research and

clinical practice. The following tables summarize the sensitivity and specificity of the different
ADOS-2 modules as reported in various studies. It is important to note that these values can
vary depending on the population being studied and the specific algorithm used (original vs.

revised).

Table 1: ADOS-2 Toddler Module Diagnostic Accuracy

Study Sensitivity Specificity

Guthrie et al. (as cited in
= 86% = 86%
ResearchGate)

Table 2: ADOS-2 Module 1 Diagnostic Accuracy

Study Sensitivity Specificity

INSAR (2019)

Overall Accuracy 90.9%

Molloy et al. (as cited in

29% (No Words)
CJSPLA)

Table 3: ADOS-2 Module 2 Diagnostic Accuracy
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Study Sensitivity Specificity

INSAR (2019)

Overall Accuracy 93.9%

Table 4: ADOS-2 Module 3 Diagnostic Accuracy

Study Sensitivity Specificity

INSAR (2019)

Overall Accuracy 62.5%
Molloy et al. (as cited in
79% 68%
CJSPLA)
Colombi et al. (2020) 58% 57%

Table 5: ADOS-2 Module 4 Diagnostic Accuracy

Study Sensitivity Specificity
Hus & Lord (2014) > 80% > 80%
Colombi et al. (2020) 56% 60%
Bastiaansen et al. (2011) 61% 82%

de Bildt et al. (2016) (revised

algorithm)

61% 50%

74% (WPS algorithm), 70%

Maddox et al. (as cited in NIH) (revised algorithm)
revised algorithm

IV. Visualizing the Diagnostic Process
A. ADOS-2 Module Selection Workflow

The selection of the appropriate ADOS-2 module is a critical first step in the assessment
process. The following diagram illustrates the decision-making workflow based on the
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individual's age and expressive language abilities.
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Caption: ADOS-2 Module Selection Workflow

B. Comprehensive Autism Diaghostic Pathway

The ADOS-2 is a powerful tool, but it is just one component of a comprehensive diagnostic
evaluation for ASD. The following diagram illustrates the broader pathway to an autism
diagnosis, highlighting the integration of the ADOS-2 with other sources of information.
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Caption: Comprehensive Autism Diagnostic Pathway

V. Conclusion
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The ADOS-2 remains an indispensable tool in the field of autism research and clinical practice.
Its standardized administration and scoring provide a reliable framework for observing and
quantifying the core symptoms of ASD. However, as the quantitative data on sensitivity and
specificity demonstrate, the ADOS-2 is not infallible and should not be used as a standalone
diagnostic instrument. A comprehensive assessment that integrates information from multiple
sources, including a thorough developmental history and other relevant assessments, is
essential for an accurate and nuanced diagnosis. For researchers and drug development
professionals, a deep understanding of the ADOS-2's strengths and limitations is crucial for its
appropriate use in clinical trials and other research endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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